Cas no 887212-41-1 (4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 887212-41-1
• MF: C₂₄H₂₈N₄O₄
• MW: 436.503525733948
• CID: 5510658
• Update Time: 2025-07-21

4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(1,3-benzodioxol-5-ylmethyl)-N-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-
• 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C24H28N4O4/c1-17-2-5-20(6-3-17)28-15-19(13-23(28)29)25-24(30)27-10-8-26(9-11-27)14-18-4-7-21-22(12-18)32-16-31-21/h2-7,12,19H,8-11,13-16H2,1H3,(H,25,30)
• InChI Key： XVMPEUNMIWOKOY-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(C)C=C3)C2)=O)CCN(CC2=CC=C3OCOC3=C2)CC1

Additional information on 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

Chemical Profile of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887212-41-1)

4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887212-41-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intricate molecular architecture and potential biological activities. This compound belongs to a class of molecules characterized by a piperazine core, which is a privileged scaffold frequently encountered in drug discovery programs due to its ability to interact with various biological targets. The presence of multiple heterocyclic rings, including a benzodioxole moiety and a pyrrolidinone ring, further enhances its structural complexity and suggests a rich chemical space for biological exploration.

The benzodioxole group, also known as an oxygenated phenanthrene derivative, is well-documented for its pharmacological relevance. It has been extensively studied for its role in modulating neurological and cardiovascular pathways. In particular, derivatives of benzodioxole have shown promise in the development of agents targeting serotonin receptors, which are critical in the treatment of depression, anxiety disorders, and other central nervous system (CNS) conditions. The specific substitution pattern at the 5-position of the benzodioxole ring in this compound may contribute to unique pharmacokinetic properties that differentiate it from other analogs.

The pyrrolidinone ring in the molecule introduces another layer of functionality that is often associated with bioactivity. Pyrrolidinone derivatives are known to exhibit a wide range of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this motif into the piperazine scaffold suggests that this compound may possess dual or synergistic mechanisms of action, which could be particularly advantageous in therapeutic applications where multiple targets need to be addressed simultaneously.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of a benzodioxole moiety with a piperazine-pyrrolidinone core creates a molecular entity that is both structurally diverse and biologically relevant. Recent advancements in computational chemistry and high-throughput screening technologies have enabled researchers to rapidly evaluate the binding affinity and functional activity of such molecules against various biological targets. Preliminary computational studies suggest that this compound may interact with proteins involved in neurotransmitter signaling, making it a promising candidate for further investigation.

The synthesis of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide presents an intriguing challenge due to its complex three-dimensional structure. The synthesis involves multiple steps, including the formation of the pyrrolidinone ring through cyclization reactions and the subsequent introduction of the benzodioxole and piperazine moieties via nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques, may be employed to achieve high yields and enantiopurity.

In terms of pharmacological evaluation, this compound has been tested in several preclinical models to assess its potential therapeutic effects. Initial studies have indicated that it may exhibit anxiolytic properties by modulating serotonin receptor activity. Additionally, its structural features suggest that it could interfere with dopamine pathways, which are implicated in conditions such as Parkinson's disease and schizophrenia. These findings align with recent research highlighting the importance of multitarget engagement in treating complex neurological disorders.

The chemical stability and solubility profile of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide are critical factors that must be carefully considered during drug development. The presence of multiple heterocyclic rings can influence solubility and metabolic stability, which are key determinants of bioavailability. Researchers are exploring various formulation strategies to enhance solubility while maintaining chemical integrity during storage and administration.

From an industrial perspective, the commercial viability of this compound hinges on its ability to translate preclinical successes into clinical efficacy. Large-scale synthesis must be optimized for cost-effectiveness without compromising quality control measures. Collaborations between academic institutions and pharmaceutical companies are essential for advancing this compound through clinical trials and bringing it closer to market approval.

The future direction for research on 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yipiperazinecarboxamide lies in expanding its chemical library through structural analogs while simultaneously investigating its mechanism of action at a molecular level. Techniques such as X-ray crystallography can provide insights into how this compound interacts with biological targets at an atomic resolution. Additionally, exploring its potential in combination therapies could unlock new therapeutic strategies for challenging diseases.

In conclusion,4-(2H - 1 , 3 - benzodioxol - 5 - yl ) methyl - N - 1 - ( 4 - methylphenyl ) - 5 - oxopyrrolidin - 3 - yl piperazinecarboxamide ( CAS No . 887212 - 41 - 1 ) represents a fascinating example of how structural complexity can lead to novel pharmacological entities . Its unique combination of heterocyclic moieties makes it an attractive candidate for further exploration , with potential applications spanning multiple therapeutic areas . As research continues , we can anticipate more detailed insights into its biological profile , synthetic pathways , and clinical relevance .